N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H23N5O4/c1-13-22-17(11-18(23-13)24-6-8-26-9-7-24)20-4-5-21-19(25)14-2-3-15-16(10-14)28-12-27-15/h2-3,10-11H,4-9,12H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: UMJXMLHOJBERMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCOCC2)NCCNC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol

Description

N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C19H23N5O4 and its molecular weight is 385.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

This compound belongs to a class of chemicals that have been extensively studied for their potential biological activities, including anti-inflammatory, analgesic, anticancer, antimicrobial, and enzyme inhibitory properties. Research has led to the development of various derivatives with enhanced biological activities and potential applications in treating diseases.

• Synthesis of Novel Compounds : Research by Abu‐Hashem et al. (2020) focuses on the synthesis of novel compounds derived from benzodifuranyl and pyrimidines, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer and Anti-inflammatory Properties : Rahmouni et al. (2016) synthesized novel pyrazolopyrimidines derivatives demonstrating anticancer and anti-5-lipoxygenase activities, suggesting their utility in cancer and inflammation-related research (Rahmouni et al., 2016).

• Antimicrobial Activity : Devarasetty et al. (2019) developed new benzamide derivatives of pyrimidine showing significant antimicrobial properties against various pathogens, highlighting their potential as antimicrobial agents (Devarasetty et al., 2019).

• Enzyme Inhibition for Parkinson's Disease : Wang et al. (2017) described the synthesis of a PET agent for imaging the LRRK2 enzyme in Parkinson's disease, showing the compound's relevance in neurological research (Wang et al., 2017).

• Potential Antipsychotic Agents : Norman et al. (1996) explored heterocyclic carboxamides, including compounds related to the query molecule, for their antipsychotic properties, suggesting their potential in treating psychiatric disorders (Norman et al., 1996).